Cas no 476356-66-8 (3-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476356-66-8
• MF: C₂₂H₁₉N₃O₄S
• MW: 421.468963861465
• CID: 6251829
• PubChem ID: 4624396
• Update Time: 2025-09-28

3-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CHEMBL1525327
• HMS2759I14
• Oprea1_429328
• AKOS024578751
• F0496-0188
• 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• AB00661470-02
• 476356-66-8
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(4-(4-ethoxyphenyl)thiazol-2-yl)benzamide

• Inchi： 1S/C22H19N3O4S/c1-2-29-17-8-6-14(7-9-17)18-13-30-22(23-18)24-21(28)15-4-3-5-16(12-15)25-19(26)10-11-20(25)27/h3-9,12-13H,2,10-11H2,1H3,(H,23,24,28)
• InChI Key： BXEZGSMCQIIUPB-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OCC)N=C1NC(C1=CC=CC(=C1)N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 421.10962727g/mol
• Monoisotopic Mass: 421.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide

3-(2,5-Dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 476356-66-8)

The compound 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide (CAS No. 476356-66-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety, a thiazole ring system, and a dioxopyrrolidine group. The combination of these functional groups makes it a versatile compound with unique chemical properties and biological activities.

Recent studies have highlighted the importance of dioxopyrrolidine-containing compounds in drug discovery and development. The dioxopyrrolidine group in this compound contributes to its stability and bioavailability, making it an attractive candidate for therapeutic applications. Researchers have explored its potential as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The thiazole ring system further enhances its pharmacological profile by providing additional sites for interaction with biological targets.

The synthesis of 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the thiazole ring through cyclization reactions and the subsequent coupling of the benzamide moiety with the dioxopyrrolidine group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process.

In terms of applications, this compound has shown promise in antioxidant and anti-inflammatory assays, suggesting its potential use in developing novel therapeutic agents for oxidative stress-related disorders. Additionally, its ability to inhibit certain enzymes involved in cancer progression has been reported in recent studies. These findings underscore the importance of further research into its mechanism of action and efficacy in preclinical models.

The structural complexity of CAS No. 476356-66-8 also makes it a valuable tool for studying molecular recognition and supramolecular chemistry. Its ability to form stable complexes with various biomolecules has been leveraged in designing sensors and delivery systems for biomedical applications. Furthermore, its unique electronic properties make it a candidate for applications in materials science, such as in the development of advanced polymers and coatings.

From an environmental perspective, the degradation pathways and ecological impact of this compound are critical considerations for its sustainable use. Recent research has focused on understanding its biodegradation under various environmental conditions to ensure minimal ecological footprint. These studies have provided valuable insights into optimizing its production processes to align with green chemistry principles.

In conclusion, 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide (CAS No. 476356) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with its promising biological activities and versatile applications, positions it as a key molecule for future research and development efforts.